5-(p-Methoxybenzylidene)-hydantoin

• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: 5-[(4-methoxyphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C11H10N2O3/c1-16-8-4-2-7(3-5-8)6-9-10(14)13-11(15)12-9/h2-6H,1H3,(H2,12,13,14,15)
• InChI Key: XLTKBDZXXGQCSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)NC(=O)N2

Description

5-(p-Methoxybenzylidene)-hydantoin is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of p-methoxybenzaldehyde (2.00 g., 14.7 mmoles) and hydantoin (1.47 g., 1 molar ratio) in water (12 ml) was heated to 70°; monoethanolamine (1.35 g., 1.5 molar ratio) was then added. The mixture was stirred magnetically and heated in an oil bath at 90°-92° for 4 hours. Usual workup furnished the title compound as a pale yellow solid (2.74 g.), m.p. 250°-252°.

Synthesis routes and methods II

Procedure details

5-(p-Methoxybenzylidene)-hydantoin was prepared in the same manner as in Example 4, except that 46.8 g (0.25 mol) of sodium L-glutamate.monohydrate and 68.1 g (0.50 mol) of p-methoxybenzaldehyde were used in lieu of glycine and p-hydroxybenzaldehyde, respectively. During the reaction, the pH of the reaction mixture was 9.9 to 9.7.